Cas no 2228881-49-8 (2-(5-methoxypyridin-3-yl)-2-methylpropan-1-ol)

• Product Name: 2-(5-methoxypyridin-3-yl)-2-methylpropan-1-ol
• CAS No: 2228881-49-8
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5798166
• PubChem ID: 165613634
• Update Time: 2025-10-11

2-(5-methoxypyridin-3-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-methoxypyridin-3-yl)-2-methylpropan-1-ol
• EN300-1753907
• 2228881-49-8

• Inchi： 1S/C10H15NO2/c1-10(2,7-12)8-4-9(13-3)6-11-5-8/h4-6,12H,7H2,1-3H3
• InChI Key： VXDZBAYGLMLCSS-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1C=NC=C(C=1)OC

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42.4Ų

Additional information on 2-(5-methoxypyridin-3-yl)-2-methylpropan-1-ol

Research Briefing on 2-(5-methoxypyridin-3-yl)-2-methylpropan-1-ol (CAS: 2228881-49-8)

The compound 2-(5-methoxypyridin-3-yl)-2-methylpropan-1-ol (CAS: 2228881-49-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyridine and propanol structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 2-(5-methoxypyridin-3-yl)-2-methylpropan-1-ol, highlighting its efficient production via a multi-step organic synthesis involving palladium-catalyzed cross-coupling reactions. The study emphasized the compound's high yield and purity, making it a viable candidate for further pharmacological evaluation. Additionally, the research team investigated its stability under various physiological conditions, noting its robustness in acidic and neutral environments.

Pharmacological assessments of 2-(5-methoxypyridin-3-yl)-2-methylpropan-1-ol have revealed its potential as a modulator of specific neurotransmitter receptors. Preliminary in vitro studies demonstrated its affinity for GABA_A receptors, suggesting possible applications in neurological disorders such as anxiety and epilepsy. Furthermore, molecular docking simulations indicated that the compound's methoxy and hydroxyl groups play a critical role in its binding interactions, providing insights for structure-activity relationship (SAR) optimization.

Another significant development was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where the compound was evaluated for its anti-inflammatory properties. The study found that 2-(5-methoxypyridin-3-yl)-2-methylpropan-1-ol effectively inhibited the production of pro-inflammatory cytokines in macrophage cells, with minimal cytotoxicity. These findings position the compound as a potential candidate for developing novel anti-inflammatory agents, particularly for chronic inflammatory conditions.

Ongoing research is also exploring the compound's potential in oncology. Early-stage in vivo studies have shown that 2-(5-methoxypyridin-3-yl)-2-methylpropan-1-ol exhibits selective cytotoxicity against certain cancer cell lines, including breast and lung adenocarcinoma. Mechanistic studies suggest that the compound induces apoptosis via mitochondrial pathways, offering a new avenue for targeted cancer therapies.

In conclusion, 2-(5-methoxypyridin-3-yl)-2-methylpropan-1-ol (CAS: 2228881-49-8) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its diverse pharmacological properties, coupled with its synthetic accessibility, make it a valuable candidate for further investigation. Future studies should focus on optimizing its pharmacokinetic profile and evaluating its efficacy in advanced preclinical models.